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Compound of Interest

Compound Name: AG-494

Cat. No.: B8782912 Get Quote

AG-494 (Tyrphostin AG-494) is a potent, cell-permeable inhibitor of the Epidermal Growth

Factor Receptor (EGFR) tyrosine kinase and, to a lesser extent, PDGFR. Unlike irreversible

inhibitors (e.g., AG-1478), AG-494 acts as an ATP-competitive inhibitor, blocking the

autophosphorylation of the receptor kinase domain. This blockage halts downstream signaling

cascades, specifically the MAPK/ERK and PI3K/Akt pathways, which are critical for cell

proliferation and survival in glioblastoma and other EGFR-driven malignancies.

Why this protocol matters: Tyrphostins are highly lipophilic. Improper solubilization results in

"micro-precipitation"—invisible aggregates that float in aqueous media. This leads to:

Inconsistent IC50 values: The effective concentration reaching the cell is lower than

calculated.

Solvent Shock: Attempting to dissolve directly in aqueous buffers often requires high DMSO

percentages that are toxic to cells (>0.5%), confounding toxicity data.

This guide provides a standardized method to prepare a 10 mM stock solution in anhydrous

DMSO, ensuring stability and reproducibility.

Physicochemical Specifications
Before handling, verify your specific batch against the Certificate of Analysis (CoA).
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Parameter Specification Notes

Compound Name AG-494 (Tyrphostin AG-494)

CAS Number 133550-35-3

Molecular Formula C₁₆H₁₂N₂O₃

Molecular Weight 280.28 g/mol
Used for all molarity

calculations.[1]

Solubility (DMSO) ~50 mg/mL (178 mM) 10 mM is easily achievable.

Solubility (Ethanol) ~4 mg/mL (14 mM)
Not recommended for high-

conc stocks.

Solubility (Water) Insoluble
Do not add water to the

powder.

Appearance Yellow to light brown solid Protect from light.

Preparation Protocol: 10 mM Stock Solution
Materials Required

Reagent: AG-494 (Solid).[2]

Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Cell Culture Grade).

Note: Avoid "wet" DMSO (older bottles); water absorption causes AG-494 precipitation.

Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Amber glass vials (or foil-

wrapped tubes).

Step-by-Step Methodology
Step 1: Mass-Volume Calculation To prepare a 10 mM solution, use the formula:

Target Concentration: 10 mM Molecular Weight:[3] 280.28 g/mol [1]
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Target Volume Required Mass of AG-494

1 mL 2.80 mg

5 mL 14.01 mg

10 mL 28.03 mg

Step 2: Weighing

Equilibrate the AG-494 vial to room temperature before opening to prevent condensation

(which degrades the compound).

Weigh the specific amount of AG-494 into a sterile, amber glass vial.

Scientific Insight: Glass is preferred over plastic for long-term storage of hydrophobic

inhibitors in DMSO to prevent leaching of plasticizers.

Step 3: Solubilization

Add the calculated volume of Anhydrous DMSO to the vial.

Critical: Do not add the full volume if you are unsure of the powder displacement.

However, for 10 mM, the displacement is negligible.

Vortex vigorously for 30–60 seconds.

Visual Inspection: Hold the vial up to a light source. The solution should be clear yellow. If

particles persist, sonicate in a water bath for 5 minutes at room temperature. Avoid heating

>40°C.

Step 4: Aliquoting and Storage

Divide the stock into small aliquots (e.g., 50 µL or 100 µL) in sterile polypropylene

microcentrifuge tubes.

Reasoning: AG-494 is sensitive to freeze-thaw cycles.[4] Aliquoting ensures you only thaw

what you need.
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Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Protect from light.

Visualization: Workflow and Mechanism
Figure 1: Preparation Workflow
This diagram illustrates the critical path for stock generation, emphasizing the "No Water" rule.
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Caption: Workflow for the preparation of 10 mM AG-494 stock. Note the critical checkpoint for

visual clarity before freezing.

Figure 2: Mechanism of Action (EGFR Inhibition)
Understanding the downstream effects is vital for designing validation assays (e.g., Western

Blotting for p-ERK).
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Caption: AG-494 acts as an ATP-competitive inhibitor of EGFR, preventing

autophosphorylation and blocking the RAS/MAPK proliferation pathway.[1][5][6][7][8][9][10]

Usage in Biological Assays
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To use the stock in cell culture:

Thaw: Thaw the aliquot at room temperature (do not heat).

Intermediate Dilution (Optional but Recommended):

Dilute the 10 mM stock 1:100 in culture medium without serum to make a 100 µM working

solution (1% DMSO).

Immediately add this to the cells to reach the final concentration (e.g., 10 µM).

Final DMSO Limit: Ensure the final DMSO concentration in the well is <0.1% to avoid solvent

toxicity.

Example: To treat cells at 10 µM, dilute the 10 mM stock 1:1000 directly into the media.

This yields exactly 0.1% DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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